Cas no 306773-86-4 ((S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate)

• Product Name: (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate
• CAS No: 306773-86-4
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 4643724
• Update Time: 2025-06-14

(S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate
• (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate(WXC01499)
• Carbamic acid, [(1S)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxyethyl]-, phenylmethyl ester (9CI)

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-12(9-18)16-13(19)21-10-11-7-5-4-6-8-11/h4-8,12,18H,9-10H2,1-3H3,(H,16,19)(H,17,20)/t12-/m0/s1
• InChI Key： PQCWIQMVDGOHOR-LBPRGKRZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H](NC(OC(C)(C)C)=O)CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate

Comprehensive Overview of (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate (CAS No. 306773-86-4)

The compound (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate (CAS No. 306773-86-4) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the dicarbamate moiety and the hydroxyethane backbone, make it a valuable building block for the development of enantiomerically pure drugs. In recent years, this compound has garnered significant attention due to its applications in asymmetric synthesis and drug discovery, aligning with the growing demand for chiral auxiliaries and stereoselective catalysts.

One of the key reasons for the rising interest in (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate is its role in the synthesis of biologically active molecules. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods, and this compound fits well into these paradigms due to its potential for recyclability and minimal environmental impact. The tert-butyl and benzyl protecting groups in its structure further enhance its utility in multi-step synthetic routes, making it a favorite among medicinal chemists.

From a technical perspective, the CAS No. 306773-86-4 is often associated with high-purity standards, which are critical for ensuring reproducibility in research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and stereochemical integrity. This level of precision is particularly important in the context of FDA-approved drug development, where even minor impurities can have significant regulatory implications.

The compound’s relevance extends to cutting-edge fields like proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, which are currently dominating the pharmaceutical landscape. As the search for novel therapeutic agents intensifies, (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate is increasingly being explored as a precursor for targeted drug delivery systems. Its compatibility with click chemistry and other modern conjugation techniques further broadens its applicability.

In addition to its pharmaceutical uses, this compound is also gaining traction in material science, particularly in the design of polymeric scaffolds and biodegradable materials. The hydroxyethane segment offers opportunities for functionalization, enabling the creation of advanced materials with tailored properties. This versatility makes it a subject of interest for researchers working on smart coatings and drug-eluting devices.

For those sourcing CAS No. 306773-86-4, it is essential to consider suppliers who adhere to Good Manufacturing Practices (GMP) and provide comprehensive certificates of analysis (CoA). The compound’s stability under various storage conditions is another critical factor, as improper handling can compromise its efficacy. As the demand for high-quality chiral intermediates grows, ensuring reliable supply chains becomes paramount for both academic and industrial stakeholders.

In summary, (S)-Benzyl Tert-Butyl (2-Hydroxyethane-1,1-Diyl)Dicarbamate (CAS No. 306773-86-4) represents a versatile and indispensable tool in modern chemistry. Its applications span from drug discovery to advanced materials, reflecting the compound’s adaptability to evolving scientific trends. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in synthetic and medicinal chemistry.